O(2)-Ethylthymidine

• CAS No.: 59495-21-5
• Molecular Formula: C12H18N2O5
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 2-ethoxy-1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one
• InChI: InChI=1S/C12H18N2O5/c1-3-18-12-13-11(17)7(2)5-14(12)10-4-8(16)9(6-15)19-10/h5,8-10,15-16H,3-4,6H2,1-2H3/t8-,9+,10?/m0/s1
• InChI Key: ALVZYWVHJVQICM-QIIDTADFSA-N
• Isomeric SMILES: CCOC1=NC(=O)C(=CN1C2C[C@@H]([C@H](O2)CO)O)C
• Canonical SMILES: CCOC1=NC(=O)C(=CN1C2CC(C(O2)CO)O)C
• Synonyms: O(2)-ethyldeoxythymidine; O(2)-ethylthymidine; O2-Et-dT

Description

2-O-Ethylthymidine (CAS 59495-21-5; TRC E926925) is a chemically modified nucleoside derivative in which an ethyl group is introduced at the 2'-oxygen position of the thymidine sugar moiety. While thymidine is a natural nucleoside involved in DNA synthesis, 2-O-Ethylthymidine is a synthetic analog that may serve as a substrate or inhibitor in enzymatic studies or antiviral drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-O-Ethylthymidine typically involves the ethylation of thymidine. One common method includes the reaction of thymidine with ethyl iodide in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods: Industrial production of 2-O-Ethylthymidine follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) is common for the purification of the final product.

Chemical Reactions Analysis

Synthetic Routes and Key Reactions

The synthesis of 2-O-ethylthymidine derivatives typically involves nucleophilic substitution or alkylation reactions. A notable method includes:

• Ethylation of Thymidine :
  • Reagents : Ethyl iodide (C₂H₅I) or ethylating agents in the presence of a Brønsted base (e.g., DBU).
  • Solvent : Polar aprotic solvents like DMF or DMSO.
  • Conditions : Elevated temperatures (e.g., 85°C for 24 hours) for efficient substitution .

Example Reaction Pathway :

• 5'-Tosylation : Thymidine is treated with tosyl chloride (TsCl) in pyridine to form a 5'-tosyl intermediate .
• Intramolecular Cyclization : Base-mediated displacement generates a 2,5'-O-anhydro-cyclonucleoside intermediate .
• Ethanolysis : Ring-opening with ethanol yields 2-ethoxythymidine (2-O-ethylthymidine) .

Substitution Reactions

The ethyl group at the 2'-position participates in nucleophilic substitution reactions, enabling further functionalization:

• Thiolation :
  • Reagents : Hydrogen sulfide (H₂S) with tetramethylguanidine (TMG) .
  • Products : 3'-Amino-2-thio-thymidine, with yields up to 53% .
  • Mechanism : The ethoxy group is replaced by a thiol group via nucleophilic attack (SN2) .

Reaction	Reagents	Conditions	Yield
Thiolation of 2-O-ethylthymidine	H₂S, TMG	0–20°C, 16 hours	53%

Stability and Hydrolysis

2-O-Ethylthymidine exhibits enhanced resistance to enzymatic and chemical degradation compared to unmodified thymidine:

• Acid/Base Stability :
  • Stable under mild acidic conditions (pH 5–7) but undergoes hydrolysis in strong bases (e.g., NH₃/MeOH) .
• Enzymatic Resistance :
  • The ethyl group sterically hinders ribonuclease activity, improving stability in biological systems .

Biological Interactions

• Immune Modulation :
  • 2-O-Ethylthymidine reduces Toll-like receptor 7 (TLR7) activation by disrupting RNA secondary structures, suppressing interferon responses .
• Thermodynamic Stability :
  • Melting temperature (Tₘ) increases by 5–10°C in RNA duplexes due to enhanced base stacking .

Comparison of Thermal Stability :

Modification	ΔTₘ (°C)	Reference
2-O-Ethylthymidine	+7.5
2′-O-Methylthymidine	+5.2

Oxidation and Reduction

• Oxidation :
  • Using KMnO₄ or CrO₃ oxidizes the ethyl group to a ketone or aldehyde derivative.
• Reduction :
  • NaBH₄ or LiAlH₄ reduces oxidized products back to thymidine analogs.

Scientific Research Applications

2-O-Ethylthymidine has a broad spectrum of applications in scientific research:

Chemistry: It is used in the synthesis of oligonucleotides and nucleic acid derivatives.

Biology: It plays a role in studies on gene expression and protein-nucleic acid interactions.

Medicine: It has shown inhibitory properties against select viruses, making it valuable in antiviral research.

Industry: It is used in the production of nucleic acid-based products and as a research tool in various biochemical assays

Mechanism of Action

2-O-Ethylthymidine exerts its effects by incorporating into nucleic acids, thereby modifying the expression of specific genes. It can bind to certain proteins, facilitating investigations into protein-nucleic acid interactions. In the context of viral replication, it inhibits the replication of select viruses by interfering with their nucleic acid synthesis .

Comparison with Similar Compounds

Key Structural and Functional Differences:

Property	2-O-Ethylthymidine	TRC E926960
Core Structure	Thymidine derivative with ethylated ribose	Complex heterocyclic system with fused rings
Modification Site	2'-O position of sugar moiety	Ethylthio group and fluoropyridinyl substituent
Potential Applications	Nucleoside analog for antiviral research	Likely kinase inhibitor or signaling modulator
Enzymatic Targets	Thymidine kinase, DNA polymerases	Kinases (e.g., JAK/STAT, MAPK pathways)

Limitations of the Comparison:

TRC E926960’s complex structure suggests it belongs to a distinct chemical class (imidazo-pyrazolo-pyrimidinone) unrelated to nucleosides, making direct comparison with 2-O-Ethylthymidine biologically and chemically inappropriate .

Biological Activity

2-O-Ethylthymidine (EtdT) is a modified nucleoside that has garnered attention due to its biological activity, particularly in the context of DNA replication and mutagenesis. This article explores the biological effects of EtdT, focusing on its mechanisms of action, mutagenic potential, and implications for genetic stability.

Chemical Structure and Properties

2-O-Ethylthymidine is an alkylated derivative of thymidine, where an ethyl group is substituted at the 2' position of the ribose sugar. The chemical structure can be represented as follows:

$$\text{C}_5\text{H}_{10}\text{N}_2\text{O}_4$$

This modification alters the nucleoside's properties, impacting its interactions with DNA polymerases and its overall biological behavior.

Inhibition of DNA Polymerases

Research indicates that 2-O-ethylthymidine acts as a potent inhibitor of DNA polymerases. Specifically, studies have shown that it significantly blocks the activity of various DNA polymerases, including:

• Klenow Fragment of E. coli DNA Polymerase I
• Human DNA Polymerase κ
• Saccharomyces cerevisiae DNA Polymerase η

The blocking effect is attributed to the formation of a minor-groove lesion that disrupts normal base pairing during DNA replication. In vitro studies demonstrated that EtdT incorporation leads to the misincorporation of adenine (dA) and thymine (dT), resulting in potential mutations during DNA synthesis .

Mutagenic Potential

EtdT has been identified as a mutagenic agent. The incorporation of 2-O-ethylthymidine into DNA can lead to T→C transitions, which are critical in understanding its role in carcinogenesis. The mutagenic effects are particularly pronounced when EtdT is present during SOS-induced repair mechanisms in bacterial systems .

Case Studies and Research Findings

Several studies have investigated the biological activity of 2-O-ethylthymidine:

• In Vitro Replication Studies : Experiments using duplex DNA substrates revealed that EtdT effectively blocks replication by all tested polymerases, confirming its role as a replication inhibitor. The presence of EtdT resulted in reduced fidelity during DNA synthesis, leading to increased mutation rates .
• Mutagenesis in Bacterial Systems : A study focusing on bacterial models demonstrated that exposure to EtdT resulted in significant mutagenesis, particularly under conditions mimicking oxidative stress. This highlights the compound's potential impact on genetic stability and its relevance in cancer research .
• Comparative Studies with Other Alkylated Nucleosides : Comparative analyses with other alkylated thymidines showed that while EtdT is highly blocking, it also exhibits unique mutagenic profiles compared to O4-alkylated derivatives, emphasizing the need for further research into its specific mechanisms .

Summary Table of Biological Activities

Biological Activity	Description
DNA Polymerase Inhibition	Strongly inhibits various DNA polymerases, leading to replication blockage.
Mutagenicity	Induces T→C transitions; associated with increased mutation rates.
Cellular Impact	Alters normal cellular processes; potential implications for carcinogenesis.

Q & A

Q. What are the established synthetic routes for 2-O-Ethylthymidine, and how can its purity be validated?

• Methodological Answer : Synthesis typically involves alkylation of thymidine at the 2'-O position using ethylating agents (e.g., ethyl iodide) under controlled conditions. Protecting groups (e.g., silyl or acetyl) may be employed to prevent side reactions. Characterization requires orthogonal techniques:

• Nuclear Magnetic Resonance (NMR) : Confirm structural integrity via ¹H/¹³C NMR, focusing on ethyl group signals (δ ~1.2–1.4 ppm for CH₃, δ ~3.5–4.0 ppm for O-CH₂).
• High-Performance Liquid Chromatography (HPLC) : Assess purity (>95% by area normalization).
• Mass Spectrometry (MS) : Validate molecular weight (expected [M+H]⁺ = 297.3 g/mol).
  Protocols from primary literature should guide solvent selection and reaction optimization .

Q. What analytical techniques are critical for confirming 2-O-Ethylthymidine’s chemical identity and stability?

• Methodological Answer :

• Fourier-Transform Infrared Spectroscopy (FT-IR) : Identify functional groups (e.g., C-O-C stretch at ~1100 cm⁻¹).
• Thermogravimetric Analysis (TGA) : Evaluate thermal stability under nitrogen.
• Dynamic Light Scattering (DLS) : Monitor aggregation in aqueous buffers.
  Document manufacturer, batch number, and storage conditions (e.g., −20°C under argon) to ensure reproducibility .

Q. What is the hypothesized mechanism of action of 2-O-Ethylthymidine in antiviral studies?

• Methodological Answer : As a thymidine analog, it may inhibit viral polymerases (e.g., HIV-1 reverse transcriptase) by competing with endogenous thymidine. Validate via:

• Enzyme Assays : Measure IC₅₀ values using recombinant polymerases.
• Cellular Uptake Studies : Use radiolabeled ³H-2-O-Ethylthymidine to quantify incorporation.
  Compare with unmodified thymidine to assess selectivity .

Advanced Research Questions

Q. How can researchers optimize reaction yields during 2-O-Ethylthymidine synthesis?

• Methodological Answer :

• Design of Experiments (DoE) : Vary temperature, solvent (e.g., DMF vs. THF), and catalyst (e.g., NaH vs. K₂CO₃) to identify optimal conditions.
• Kinetic Monitoring : Use in-situ FT-IR or HPLC to track reaction progression.
• Purification : Employ flash chromatography with gradients (e.g., 5–20% MeOH in CH₂Cl₂).
  Reference synthetic protocols from peer-reviewed journals to avoid pitfalls .

Q. How should contradictory data on 2-O-Ethylthymidine’s bioactivity be resolved?

• Methodological Answer :

• Assay Validation : Replicate studies using standardized cell lines (e.g., HeLa vs. Vero) and positive controls (e.g., AZT).
• Dose-Response Curves : Test across a wider concentration range (nM to mM) to identify non-linear effects.
• Orthogonal Assays : Combine cell viability (MTT) with viral load quantification (qPCR) to confirm specificity .

Q. What strategies reconcile discrepancies between computational docking predictions and experimental binding data for 2-O-Ethylthymidine?

• Methodological Answer :

• Molecular Dynamics Simulations : Assess binding stability over 100 ns trajectories.
• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (kₐ, k𝒹).
• Mutagenesis Studies : Modify polymerase active sites to validate key residues (e.g., Lys65 in HIV-1 RT).
  Cross-reference PubChem BioAssay data for consistency .

Q. How can solubility limitations of 2-O-Ethylthymidine in aqueous buffers be addressed?

• Methodological Answer :

• Co-Solvent Systems : Test DMSO/PBS mixtures (≤5% DMSO) to maintain cell viability.
• Cyclodextrin Complexation : Use sulfobutyl ether-β-cyclodextrin to enhance solubility.
• Dynamic Light Scattering (DLS) : Monitor particle size distribution post-solubilization .

Q. What literature search strategies ensure comprehensive coverage of 2-O-Ethylthymidine research?

• Methodological Answer :

• MeSH Terms : Use "Thymidine/analogs & derivatives" AND "Antiviral Agents/pharmacology" in PubMed.
• SciFinder Search : Apply relevance filters to prioritize synthesis and mechanistic studies.
• Citation Tracking : Use Web of Science to identify seminal papers and recent citations .

Q. What ethical considerations apply to preclinical studies involving 2-O-Ethylthymidine?

• Methodological Answer :

• Animal Welfare : Follow ARRIVE guidelines for dosing, endpoints, and humane euthanasia.
• Data Transparency : Disclose batch variability and solvent effects in publications.
• Biosafety : Use BSL-2 facilities for viral inhibition assays .

Q. How can the metabolic stability of 2-O-Ethylthymidine be evaluated in hepatic models?

• Methodological Answer :
• Liver Microsome Assays : Incubate with human CYP450 isoforms (e.g., CYP3A4) and quantify degradation via LC-MS/MS.
• Half-Life Calculation : Use nonlinear regression to estimate t₁/₂.
• Metabolite Identification : Perform HR-MS/MS to detect ethyl group oxidation or cleavage .